Ethyl-(furan-2-yl)-methylsilane
Overview
Description
Ethyl-(furan-2-yl)-methylsilane is a chemical compound that has recently gained attention in the scientific community due to its potential use in various fields such as pharmaceuticals, materials science, and organic chemistry. This compound is known for its unique structure and properties, which make it a valuable tool in scientific research.
Mechanism Of Action
The mechanism of action of Ethyl-(furan-2-yl)-methylsilane is not fully understood, but it is believed to interact with specific biological targets through hydrogen bonding and other non-covalent interactions. This interaction can lead to changes in the structure and function of the target molecule, which can have various biochemical and physiological effects.
Biochemical And Physiological Effects
Ethyl-(furan-2-yl)-methylsilane has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-tumor, and anti-bacterial activities. Additionally, it has been shown to have potential as an antioxidant and for the treatment of neurodegenerative diseases.
Advantages And Limitations For Lab Experiments
One of the main advantages of using Ethyl-(furan-2-yl)-methylsilane in lab experiments is its high purity and stability, which makes it easy to handle and store. Additionally, its unique structure and properties make it a valuable tool for studying specific biological targets. However, one limitation is that the synthesis of this compound can be challenging and requires specific equipment and expertise.
Future Directions
There are various future directions for the use of Ethyl-(furan-2-yl)-methylsilane in scientific research. One potential area of focus is the development of new drugs and therapies based on this compound. Additionally, further research is needed to fully understand the mechanism of action and potential side effects of this compound. Furthermore, it has potential for use in the development of new materials and for the synthesis of other organic compounds. Overall, Ethyl-(furan-2-yl)-methylsilane has shown great promise as a valuable tool in scientific research.
Synthesis Methods
The synthesis of Ethyl-(furan-2-yl)-methylsilane involves the reaction of furan-2-carboxaldehyde with triethylsilane in the presence of a Lewis acid catalyst. This reaction yields the desired product in high yield and purity.
Scientific Research Applications
Ethyl-(furan-2-yl)-methylsilane has been extensively studied for its potential use in various scientific fields. In the pharmaceutical industry, this compound has shown promise as a potential drug candidate due to its ability to interact with specific biological targets. Furthermore, it has been used as a building block for the synthesis of various organic compounds, including natural products and bioactive molecules.
properties
CAS RN |
13271-69-7 |
|---|---|
Product Name |
Ethyl-(furan-2-yl)-methylsilane |
Molecular Formula |
C7H12OSi |
Molecular Weight |
140.25 g/mol |
IUPAC Name |
ethyl-(furan-2-yl)-methylsilane |
InChI |
InChI=1S/C7H12OSi/c1-3-9(2)7-5-4-6-8-7/h4-6,9H,3H2,1-2H3 |
InChI Key |
VSYWMROZZGQJRY-UHFFFAOYSA-N |
SMILES |
CC[SiH](C)C1=CC=CO1 |
Canonical SMILES |
CC[SiH](C)C1=CC=CO1 |
synonyms |
Methyl ethyl 2-furyl silane |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
